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Compound of Interest

Compound Name: 2-Chlorobenzonitrile

Cat. No.: B047944

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chlorobenzonitrile, a halogenated aromatic nitrile, is a pivotal intermediate in the synthesis
of a wide array of organic compounds. Its versatile reactivity, stemming from the presence of
both a chloro and a cyano group on the benzene ring, makes it an indispensable building block
in the pharmaceutical, agrochemical, and dye industries. This technical guide provides a
comprehensive overview of 2-Chlorobenzonitrile, focusing on its chemical and physical
properties, detailed synthesis protocols, spectroscopic data, and key applications, with a
particular emphasis on its role in drug development.

Physicochemical Properties of 2-Chlorobenzonitrile

A thorough understanding of the physicochemical properties of 2-Chlorobenzonitrile is
essential for its safe handling, storage, and application in various chemical reactions. The key
properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C7H4CIN [1]

Molecular Weight 137.57 g/mol [1]
White to light yellow crystalline

Appearance ] [1]
solid

Melting Point 43-46 °C [1]

Boiling Point 232 °C [1]

Density 1.18 g/cm3 [1]
Sparingly soluble in water;

Solubility Soluble in organic solvents like  [1]
ethanol, ether, and chloroform.

CAS Number 873-32-5 [1]

Spectroscopic Data of 2-Chlorobenzonitrile

Spectroscopic analysis is crucial for the identification and characterization of 2-

Chlorobenzonitrile. The following tables summarize the key spectroscopic data.

H NMR Spectral Data

Chemical Shift () L Coupling Constant .
Multiplicity Assignment

(ppm) (9) (Hz)

7.69 -7.62 m Aromatic CH

758 -751 m Aromatic CH

7.45-7.38 m Aromatic CH

7.36 - 7.30 m Aromatic CH

Solvent: CDCIz

13C NMR Spectral Data
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Chemical Shift (8) (ppm) Assignment
134.5 Aromatic C-ClI
134.1 Aromatic CH
133.0 Aromatic CH
129.5 Aromatic CH
127.4 Aromatic CH
116.9 Cyano C (C=N)
1131 Aromatic C-CN

Solvent; CDCIz

IR Spectral Data

Wavenumber . .

(cm-1) Intensity Assignment Reference(s)
3070 Medium Aromatic C-H stretch [2]

2225 Strong C=N stretch [2]

1585 Medium Aromatic C=C stretch [3]

1470 Medium Aromatic C=C stretch [3]

1040 Medium C-Cl stretch [2]

750 Strong C-H out-of-plane bend  [3]

Mass Spectrometry Data
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miz Relative Intensity (%) Assighment

137 100 [M]* (Molecular ion)

139 30 £I:/I(;r|)2]+ (Isotope peak due to
102 40 M - CIJ*

75 15 [CeH3]*

Experimental Protocols

Detailed experimental procedures are critical for the successful synthesis and application of 2-
Chlorobenzonitrile. This section provides protocols for its synthesis and its conversion to a
key pharmaceutical intermediate.

Synthesis of 2-Chlorobenzonitrile via Ammoxidation of
2-Chlorotoluene

The ammoxidation of 2-chlorotoluene is a widely used industrial method for the synthesis of 2-
Chlorobenzonitrile.[4][5][6] This process typically involves the vapor-phase reaction of 2-
chlorotoluene, ammonia, and air over a solid-state catalyst.

Catalyst: Vanadium-based catalysts, often promoted with other metal oxides, are commonly
employed. For instance, a V20s/Al20s catalyst can be used.[6]

Reaction Conditions:

Reactants: 2-chlorotoluene, ammonia, and air.

Temperature: 350-450 °C.[7]

Pressure: Atmospheric pressure.

Catalyst Bed: Fixed-bed or fluidized-bed reactor.

General Procedure:
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e A gaseous mixture of 2-chlorotoluene, ammonia, and air is passed through a reactor
containing the catalyst.

e The reaction is carried out at the specified temperature and pressure.
e The product stream is cooled to condense the 2-Chlorobenzonitrile.
e The crude product is then purified by distillation or recrystallization.

Avyield of up to 76% has been reported for this reaction.[7]

Synthesis of 2-Cyano-4-nitroaniline from 2-
Chlorobenzonitrile

2-Cyano-4-nitroaniline is a vital intermediate in the synthesis of various dyes and
pharmaceuticals.[8][9][10] It can be synthesized from 2-Chlorobenzonitrile in a two-step
process involving nitration followed by ammonolysis.

Step 1: Nitration of 2-Chlorobenzonitrile
Reagents:

e 2-Chlorobenzonitrile

o Concentrated Sulfuric Acid (H2S0Oa4)

e Concentrated Nitric Acid (HNO3)
Procedure:

e 2-Chlorobenzonitrile is dissolved in concentrated sulfuric acid in a reaction vessel equipped
with a stirrer and a cooling system.

e The mixture is cooled to 0-5 °C.

e A nitrating mixture (a mixture of concentrated nitric acid and concentrated sulfuric acid) is
added dropwise to the solution while maintaining the temperature below 10 °C.
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 After the addition is complete, the reaction mixture is stirred for a few hours at a controlled
temperature.

e The reaction mixture is then poured onto crushed ice to precipitate the nitrated product,
primarily 2-chloro-5-nitrobenzonitrile.

» The precipitate is filtered, washed with cold water until neutral, and dried.

Step 2: Ammonolysis of 2-Chloro-5-nitrobenzonitrile

Reagents:

2-Chloro-5-nitrobenzonitrile

Aqueous Ammonia (NHs-H20) or liquid ammonia

Solvent (e.g., ethanol, water)

Phase-transfer catalyst (optional)

Procedure:

2-Chloro-5-nitrobenzonitrile is suspended in a suitable solvent in a pressure reactor.

Aqueous ammonia is added to the reactor.

The reactor is sealed and heated to a temperature of 100-150 °C for several hours.

After the reaction is complete, the reactor is cooled, and the pressure is released.

The product, 2-cyano-4-nitroaniline, precipitates out of the solution upon cooling.

The precipitate is filtered, washed with water, and dried.

A high yield of 95.7% and a product content of 98% have been reported for this process.[10]

Signaling Pathways and Experimental Workflows
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Visualizing complex biological pathways and experimental workflows is crucial for
understanding the mechanism of action of drugs and for optimizing synthetic routes.

Proposed Signaling Pathway for Nitroquine Action in
Anopheles Mosquitoes

Nitroquine, an antimalarial drug synthesized from a 2-Chlorobenzonitrile derivative, has been
shown to induce a melanization response against Plasmodium parasites in Anopheles
mosquitoes.[11][12][13] This response is thought to be mediated by the thioester-containing
protein 1 (TEP1) and the prophenoloxidase (PPO) cascade. The following diagram illustrates
the proposed signaling pathway.

Proposed signaling pathway of Nitroquine in Anopheles mosquitoes.

Recognized by
Plasmodium Parasite
>
>
nduces
Nitrog

Anopheles Mosquito Cell

Click to download full resolution via product page

Caption: Proposed signaling pathway of Nitroquine in Anopheles mosquitoes.

Experimental Workflow: Ammoxidation of 2-
Chlorotoluene via the Mars-van Krevelen Mechanism

The ammoxidation of 2-chlorotoluene to 2-chlorobenzonitrile over a vanadium oxide catalyst
is believed to proceed via the Mars-van Krevelen mechanism.[7] This mechanism involves the
oxidation of the substrate by the lattice oxygen of the catalyst, followed by the re-oxidation of
the reduced catalyst by gaseous oxygen.
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Mars-van Krevelen Mechanism for Ammoxidation

@ Workflow of the Mars-van Krevelen mechanism for ammoxidation.
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Caption: Workflow of the Mars-van Krevelen mechanism for ammoxidation.

Applications of 2-Chlorobenzonitrile

2-Chlorobenzonitrile is a versatile intermediate with a broad range of applications in various
industries.

e Pharmaceuticals: It serves as a crucial starting material for the synthesis of various active
pharmaceutical ingredients (APIs).[4][5] A notable example is its use in the production of the
antimalarial drug nitroquine.[1]
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o Agrochemicals: It is used in the manufacturing of herbicides, fungicides, and insecticides,
contributing to crop protection and improved agricultural yields.[4]

e Dyes and Pigments: 2-Chlorobenzonitrile is a key precursor in the synthesis of various
dyes and pigments.[4] For instance, it is used to produce 2-cyano-4-nitroaniline, an important
intermediate for disperse dyes.[8]

o Chemical Research: In academic and industrial research, it is utilized as a versatile building
block for the synthesis of novel organic compounds and for the development of new
synthetic methodologies.

Conclusion

2-Chlorobenzonitrile is a compound of significant industrial and academic interest due to its
versatile chemical nature. This technical guide has provided a comprehensive overview of its
properties, synthesis, and applications, with a focus on its relevance to researchers, scientists,
and drug development professionals. The detailed experimental protocols and spectroscopic
data presented herein serve as a valuable resource for those working with this important
chemical intermediate. Furthermore, the visualization of the proposed signaling pathway for a
drug derived from 2-Chlorobenzonitrile and the experimental workflow for its synthesis offers
deeper insights into its biological and chemical transformations. As research continues to
uncover new applications and more efficient synthetic routes, the importance of 2-
Chlorobenzonitrile in the chemical and pharmaceutical industries is expected to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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